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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of TDI-011536, a potent Lats
(Large Tumor Suppressor) kinase inhibitor, with its precursors and other relevant compounds.
By summarizing key performance data, detailing experimental protocols, and visualizing its
mechanism of action, this document serves as a valuable resource for researchers in
regenerative medicine and oncology.

Abstract

TDI-011536 is a next-generation Lats kinase inhibitor developed to overcome the limitations of
earlier compounds, such as its predecessor TRULI.[1][2] As a key component of the Hippo
signaling pathway, Lats kinases play a crucial role in regulating cell proliferation and organ size.
[3][4] Inhibition of Lats1 and Lats2 kinases by TDI-011536 prevents the phosphorylation of Yes-
associated protein (YAP), a transcriptional coactivator.[1][2][5] This inhibition leads to the
nuclear translocation of YAP and the activation of genes that promote cell proliferation and
tissue regeneration.[1][2][6] This guide reviews the available literature to compare the potency,
stability, and in vivo efficacy of TDI-011536 with other known Lats kinase inhibitors.

Comparative Performance Data

The following tables summarize the quantitative data for TDI-011536 and other relevant Lats
kinase inhibitors based on published literature. It is important to note that direct head-to-head
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comparisons under identical experimental conditions are limited, and thus, variations in assay

protocols may influence the results.

Table 1: In Vitro Potency of Lats Kinase Inhibitors

ATP
Compound Target IC50 Concentrati Assay Type Reference
on
TDI-011536 Lats Kinases 0.76 nM 2mM Biochemical [5]
TRULI Latsl 0.2 nM 10 uM Biochemical [7]
GA-017 LATS1 410 nM Not Specified  Biochemical [8]
GA-017 LATS2 3.92nM Not Specified  Biochemical [8]
) ) N Biochemical
NIBR-LATSI Lats Kinases 1.4 nM Not Specified
(CALIPER)
Table 2: Cellular Activity of Lats Kinase Inhibitors
Compound Metric Cell Line EC50 / IC50 Reference
Prevents Yap -
TDI-011536 ) Not Specified 10 nM [5]
phosphorylation
Suppression of
TDI-011536 HEK293A 40.8 4.5 nM [1]
pYap
Prevents Yap -
TRULI ) Not Specified 510 nM
phosphorylation
Reduction of
VT02956 HEK293A 0.16 pM [9]
pYAP
) Reduction of
NIBR-LATSI JHH5 2.16 uM

PYAP

Table 3: Comparison of TDI-011536 and TRULI in Human Retinal Organoids
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Effect on Yap

Proliferation of

Compound Concentration Phosphorylati . . Reference
Miiller Glia
on
TDI-011536 3 uM ~80% reduction Tenfold increase [1]
TRULI 10 uM ~30% reduction Fivefold increase  [1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of TDI-011536 and a typical

experimental workflow for evaluating Lats kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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